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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B15556719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Orange 156, an azo dye with
significant industrial applications. This document details its various synonyms and alternative
names, summarizes its key quantitative properties, and outlines its manufacturing process.
While primarily used in the textile and paint industries, this guide also addresses the current
landscape of its use in a research context.

Synonyms and Alternative Names

Acid Orange 156 is known by a variety of names in industrial and chemical contexts. A
comprehensive list of its synonyms and identifiers is provided below to aid in literature
searches and material identification.

C.I. Name: Acid Orange 156[1]

C.I. Number: 26501[1]

CAS Numbers: 68555-86-2, 72827-75-9[1]

Alternative Names:

o Weak Acid Orange 3G

o Weak Acid Orange ALG
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o

Weak Acid Orange E-GNS

o

Acid Orange 3G

[¢]

Acid Orange C-GNS

ACID ORANGE S-3G 200%

[e]

Quantitative Data

The key physicochemical properties of Acid Orange 156 are summarized in the table below,
providing a clear comparison of its technical specifications.

Property Value Source(s)
Molecular Formula C21H19N4NaOsS [1]
Molecular Weight 462.46 g/mol [1]
Appearance Orange Powder [1]
Solubility in Water (90 °C) 100 g/L

Dye Content >98% [1]

Light Fastness 6-7 [1]
Washing Fastness 3-4 [1]
Chemical Class Di Azo [1]

Manufacturing Process

The synthesis of Acid Orange 156 is a multi-step process involving diazotization and coupling
reactions. A simplified workflow of the manufacturing process is outlined below.
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Manufacturing Workflow of Acid Orange 156

Step 1: First Diazotization and Coupling
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Manufacturing Workflow of Acid Orange 156
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Experimental Protocols

Extensive literature searches for detailed experimental protocols involving Acid Orange 156 in
a research context, such as in toxicology, biodegradation, or biological staining, did not yield
specific methodologies for this particular dye. The available research literature tends to focus
on other dyes within the "Acid Orange" family (e.g., Acid Orange 7, 52, and 74). This suggests
that Acid Orange 156 is not commonly utilized as a model compound or tool in academic
research.

However, to provide a relevant methodological framework, a general protocol for the
application of acid dyes in textile dyeing is presented below. This protocol is for a related dye,
Acid Orange 56, and illustrates the typical laboratory procedure for dyeing protein and
polyamide fibers.

Protocol for Dyeing Wool with an Acid Dye

e Scouring: The wool fabric is first washed with a 1-2 g/L non-ionic detergent solution at 40-
50°C for 20-30 minutes to eliminate impurities. This is followed by thorough rinsing with
warm and then cold water.

o Dye Bath Preparation: A stock solution of the acid dye is prepared by dissolving the dye
powder in hot distilled water. The dyeing vessel is filled with the necessary volume of water
to achieve the desired liquor ratio (e.g., 1:30). An electrolyte, such as 5-10% (on weight of
fabric) of Glauber's salt, is added to the dyebath. The pH of the dyebath is then adjusted to
4.0-5.0 using acetic acid.

» Dyeing Process: The scoured, wet wool fabric is immersed in the dyebath at 40°C. The
temperature is gradually raised to 95-100°C at a rate of 1-2°C per minute. The dyeing is
maintained at this temperature for 45-60 minutes with gentle agitation.

o Post-Treatment: The dyebath is allowed to cool to approximately 60°C. The dyed fabric is
then removed and rinsed with warm water, followed by cold water, until the rinse water is
clear. A soaping treatment with a 1-2 g/L non-ionic detergent is performed at 50-60°C for 15-
20 minutes to remove any unfixed dye. Finally, the fabric is rinsed thoroughly with cold water
and air-dried.[2]
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Signaling Pathways and Logical Relationships

A mandatory requirement of this guide was to provide diagrams for any described signaling
pathways. Following a comprehensive search of scientific literature and databases, no
evidence was found to suggest that Acid Orange 156 is involved in any biological signaling
pathways. This is consistent with its primary use as an industrial colorant for materials such as
textiles, leather, and paper, rather than as a bioactive molecule in a biological context.
Therefore, a diagram for a signaling pathway involving Acid Orange 156 cannot be provided.

As an alternative representation of a logical relationship, a workflow for a typical textile dyeing

process using an acid dye is presented below.

General Workflow for Textile Dyeing with Acid Dyes

Fabric Scouring Dye Bath Preparation
(Cleaning) (Dye, Water, Electrolyte, Acid)
Dyeing

(Immersion and Heating)

i

Cooling and Rinsing

'

Soaping
(Removal of Unfixed Dye)

y

Final Rinsing

Drying
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General Workflow for Textile Dyeing with Acid Dyes

In conclusion, Acid Orange 156 is a well-characterized industrial dye with a range of
synonyms and established physicochemical properties. While its application is firmly rooted in
the manufacturing sector, its presence in scientific research literature is limited, restricting the
availability of detailed experimental protocols and its association with biological processes such
as signaling pathways. The information provided in this guide serves as a foundational
resource for professionals requiring technical data on this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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